Cas no 67503-48-4 (Benzenediol, (1,2-dihydroxyethyl)-)

Benzenediol, (1,2-dihydroxyethyl)- structure
67503-48-4 structure
Product Name:Benzenediol, (1,2-dihydroxyethyl)-
CAS No:67503-48-4
MF:C8H10O4
MW:170.162602901459
CID:387897
PubChem ID:70560168
Update Time:2025-04-19

Benzenediol, (1,2-dihydroxyethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenediol, (1,2-dihydroxyethyl)-
    • 3-(1,2-dihydroxyethyl)benzene-1,2-diol
    • SCHEMBL11306339
    • 67503-48-4
    • DTXSID20742399
    • EN300-1764616
    • 1670236-09-5
    • Inchi: 1S/C8H10O4/c9-4-7(11)5-2-1-3-6(10)8(5)12/h1-3,7,9-12H,4H2
    • InChI Key: SREMSBOBEXCXNR-UHFFFAOYSA-N
    • SMILES: OC(CO)C1C=CC=C(C=1O)O

Computed Properties

  • Exact Mass: 170.05790880g/mol
  • Monoisotopic Mass: 170.05790880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 139
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 80.9Ų
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